![molecular formula BaH2MnO4 B1587168 Barium manganate CAS No. 7787-35-1](/img/structure/B1587168.png)
Barium manganate
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Overview
Description
Barium manganate, also known as barium manganite, is a chemical compound with the formula BaMnO3. It is a black, crystalline solid that has been used in a variety of applications, including catalysis, electrochemistry, and magnetism. This compound has also been studied for its potential use in biomedical applications, such as drug delivery and cancer therapy.
Scientific Research Applications
Organic Synthesis
Barium manganate serves as a versatile oxidant in organic synthesis. It has been utilized for oxidizing various organic substrates, demonstrating its efficiency in transforming alcohols into corresponding carbonyl compounds, and similarly converting other organic materials. This reagent does not affect certain hydrocarbons and amines, making it selective and useful in organic chemistry (Firouzabadi & Mostafavipoor, 1983).
Art Restoration and Photophysical Properties
Manganese blue, a synthetic this compound(VI) sulphate, was historically produced and used as a blue pigment in art and conservation work. This compound’s photophysical properties have been studied, revealing insights into its utility in art restoration and the recording of pigment distribution in artworks (Accorsi et al., 2014).
Drug Delivery Systems
This compound nanoparticles, specifically PEGylated BaMnO3 nanoparticles, show promise as efficient drug carriers in biological applications. These nanoparticles demonstrated high drug uptake, making them potential candidates for use in nanomedicine as a multidrug delivery system (Hayat et al., 2013).
Synthesis of Nanofibers
This compound nanofibers have been synthesized successfully using the electrospinning technique. This process involved the heat treatment of composite nanofibers of polyvinyl pyrrolidone (PVP), barium acetate, and manganese acetate. These nanofibers have potential applications in various fields due to their unique properties (Hayat, Rafiq, & Hasan, 2012).
Oxidative Coupling in Chemistry
This compound has been used for the efficient oxidative coupling of thiols to disulfides. It works well under solvent-free conditions at room temperature, demonstrating its practicality and efficiency in chemical reactions (Firouzabadi, Abbassi, & Karimi, 1999).
Use in Electrochemical Applications
This compound has shown promising results as an electrode material in supercapacitors. Its excellent cycling capability and capacity retention make it a high-performance material for energy storage applications (Shanmugavadivel, Dhayabaran, & Subramanian, 2016).
Mechanism of Action
Target of Action
Barium manganate is an inorganic compound that primarily targets a variety of functional groups in organic compounds . It is known to efficiently and selectively oxidize alcohols to carbonyls, diols to lactones, thiols to disulfides, aromatic amines to azo-compounds, hydroquinone to p-benzoquinone, benzylamine to benzaldehyde, and hydrazones to diazo compounds .
Mode of Action
The interaction of this compound with its targets involves the oxidation of these functional groups .
Biochemical Pathways
This compound affects various biochemical pathways through its oxidation reactions. For instance, it can convert alcohols to carbonyl compounds, affecting the metabolic pathways involving these compounds . .
Pharmacokinetics
It is known that this compound is insoluble in water , which could impact its bioavailability
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the oxidation of various functional groups in organic compounds . This can result in significant changes to the structure and properties of these compounds, potentially affecting their biological activity.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its oxidation reactions are likely to be affected by the pH of the environment . Additionally, this compound is indefinitely stable and active, and can be stored for months in dry conditions , suggesting that it is relatively resistant to environmental degradation.
Biochemical Analysis
Biochemical Properties
Barium manganate is known to oxidize a number of functional groups efficiently and selectively . For instance, it can convert alcohols to carbonyls, diols to lactones, thiols to disulfides, aromatic amines to azo-compounds, hydroquinone to p-benzoquinone, benzylamine to benzaldehyde, and hydrazones to diazo compounds . It does not oxidize saturated hydrocarbons, alkenes, unsaturated ketones, and tertiary amines .
Molecular Mechanism
The molecular mechanism of this compound primarily involves its role as an oxidant. It can facilitate the oxidation of various functional groups, thereby influencing the structure and function of biomolecules .
Temporal Effects in Laboratory Settings
This compound is indefinitely stable, active, and can be stored for months in dry conditions . The effects of this compound over time in laboratory settings would largely depend on the specific experimental conditions and the nature of the biomolecules it interacts with.
Metabolic Pathways
Its primary role in biochemistry is as an oxidant, facilitating the oxidation of various functional groups .
properties
{ "Design of the Synthesis Pathway": "The synthesis of Barium manganate can be achieved through a solid-state reaction method.", "Starting Materials": [ "Barium carbonate (BaCO3)", "Manganese dioxide (MnO2)" ], "Reaction": [ "Mix the starting materials in stoichiometric amounts in a mortar and pestle.", "Transfer the mixture to a crucible and heat it in a furnace at 1000°C for 4 hours.", "Cool the crucible to room temperature and remove the product.", "Wash the product with distilled water to remove any impurities.", "Dry the product in an oven at 100°C for 2 hours." ] } | |
CAS RN |
7787-35-1 |
Molecular Formula |
BaH2MnO4 |
Molecular Weight |
258.28 g/mol |
IUPAC Name |
barium(2+);dioxido(dioxo)manganese |
InChI |
InChI=1S/Ba.Mn.2H2O.2O/h;;2*1H2;;/q;+2;;;;/p-2 |
InChI Key |
VQESSEMRXNWKMZ-UHFFFAOYSA-L |
SMILES |
[O-][Mn](=O)(=O)[O-].[Ba+2] |
Canonical SMILES |
O[Mn](=O)(=O)O.[Ba] |
Other CAS RN |
7787-35-1 |
Pictograms |
Oxidizer; Irritant |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: Barium manganate, specifically this compound(VI), has the molecular formula BaMnO4 and a molecular weight of 256.26 g/mol. []
A: Yes, research has explored the photophysical properties of this compound, including its emission and excitation spectra. Studies have shown that manganese blue, a synthetic this compound(VI) sulfate compound, exhibits noticeable photoluminescence properties. [, ]
A: While specific stability data for various conditions isn't extensively detailed in the provided research, one study mentions that barium permanganate, a related compound, decomposes at 170 °C. []
A: this compound has proven to be a versatile oxidizing agent in organic synthesis. [] It effectively facilitates the oxidation of various functional groups:
- Alcohols to aldehydes or ketones: [, , ]
- Aldehydes to carboxylic acids: [, ]
- Phenols to quinones: [, , ]
- Thiols to disulfides: [, ]
- Benzylic and aromatic allylic alcohols to their corresponding carbonyl compounds: [, ]
- Biaryl acyloins to α-diketones: [, ]
ANone: Compared to some traditional oxidants, this compound offers advantages in terms of:
- Selectivity: It demonstrates good selectivity in oxidizing specific functional groups, even in the presence of other oxidizable groups. [, , ]
- Mild Reaction Conditions: Many reactions proceed efficiently under mild conditions, often at room temperature. [, ]
- Solvent-free conditions: this compound has been successfully employed in solvent-free reactions, contributing to greener chemistry practices. [, , , , ]
A: Yes, this compound has been successfully utilized in the synthesis of the pyrrolophenanthridone alkaloid hippadine. The synthesis leveraged this compound for an unusual methylene oxidation step. []
A: Research indicates that lanthanum this compound (LBM) demonstrates potential as an electrocatalyst for the oxygen reduction reaction (ORR) in alkaline media. [, , ] This property makes LBM a potential candidate for applications in fuel cells and metal-air batteries.
A: Studies examining the electrocatalytic activity of non-stoichiometric compositions of LBM for the oxygen evolution reaction (OER) in alkaline water electrolysis revealed that La2.8Ba2MnO3 exhibited the best performance among the tested compositions. []
ANone: Various techniques are employed to characterize this compound:
- X-ray Diffraction (XRD): XRD provides information about the crystal structure and phase purity of this compound materials. [, ]
- Scanning Electron Microscopy (SEM): SEM is used to visualize the morphology and size of this compound nanoparticles. []
ANone: Yes, several other oxidants are commonly used in organic synthesis, each with its own advantages and limitations:
- Manganese Dioxide (MnO2): A widely used, mild oxidizing agent, particularly for allylic alcohol oxidations. [, ]
- Potassium Permanganate (KMnO4): A strong oxidant, often used for oxidative cleavage reactions. [, ]
ANone: Several resources support research on this compound and related compounds:
ANone:
- Early 20th Century: The use of barium permanganate as a starting material for preparing other permanganate salts was established. []
- Mid-20th Century: this compound gained recognition as a selective oxidizing agent in organic synthesis, with its utility explored in various transformations. []
- Late 20th Century: Research highlighted the potential of lanthanum this compound as an electrocatalyst for oxygen reduction and evolution reactions, opening avenues for applications in fuel cells and batteries. [, , , ]
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